Cas no 1805133-20-3 (5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805133-20-3
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4840426
• Update Time: 2025-10-16

5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3N2O6/c1-19-5-3-13-8(20-9(10,11)12)4(2-6(15)16)7(5)14(17)18/h3H,2H2,1H3,(H,15,16)
• InChI Key： LDNQYKHTXOELFE-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)O)=C(C(=CN=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.6
• Topological Polar Surface Area: 115

Additional information on 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805133-20-3): A Comprehensive Overview

5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805133-20-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid.

Chemical Structure and Properties

5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid is a pyridine derivative with a methoxy group at the 5-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The methoxy group enhances the lipophilicity of the compound, while the nitro group provides electron-withdrawing effects and potential redox activity. The trifluoromethoxy group further contributes to the molecule's stability and reactivity.

The molecular formula of 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid is C₁₁H₉F₃N₂O₅, with a molecular weight of approximately 298.19 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.

Synthesis Methods

The synthesis of 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has been reported using various methodologies. One common approach involves the sequential functionalization of a pyridine scaffold. The synthesis typically begins with the preparation of a substituted pyridine derivative, followed by the introduction of the methoxy, nitro, and trifluoromethoxy groups through selective reactions.

A representative synthetic route involves starting from 2-chloro-5-methoxypyridine, which undergoes nucleophilic substitution with potassium trifluoromethoxide to introduce the trifluoromethoxy group. The resulting intermediate is then nitrated to form the 4-nitro derivative. Finally, carboxylation of the pyridine ring yields 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Biological Activities and Therapeutic Potential

5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has been investigated for its biological activities in various preclinical studies. One of its most notable properties is its ability to modulate specific biological pathways involved in inflammation and oxidative stress. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

In addition to its anti-inflammatory properties, 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has demonstrated antioxidant activity by scavenging reactive oxygen species (ROS). This dual mechanism of action makes it a promising candidate for treating conditions characterized by chronic inflammation and oxidative stress, such as rheumatoid arthritis, neurodegenerative diseases, and cardiovascular disorders.

Clinical Applications and Research Advancements

The therapeutic potential of 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has been explored in several preclinical models. Recent studies have focused on its efficacy in treating inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced inflammation in animal models of rheumatoid arthritis. The researchers observed a marked decrease in joint swelling and improved mobility in treated animals compared to controls.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of 5-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid. The results showed that this compound effectively reduced neuronal damage and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that this compound may have potential as a therapeutic agent for neurodegenerative disorders.

Safety and Toxicology

The safety profile of 5-Methoxy-4-nitro-2-(trifluorometh oxy)pyridine -3-acetic acid strong > has been evaluated in several preclinical studies . These studies have generally shown that this compound is well-tolerated at therapeutic doses . However , as with any new chemical entity , further safety assessments are necessary before advancing to clinical trials . Ongoing research aims to optimize dosing regimens and identify any potential side effects or drug interactions . p > p >< strong > Future Directions strong > p > p >The promising results from preclinical studies on 5 -M eth oxy -4 -nit ro -2 -( tr if lu or om eth oxy ) py rid ine -3 -ac et ic ac id strong > have paved the way for further investigation . Future research will focus on elucidating the molecular mechanisms underlying its biological activities , optimizing its pharmacokinetic properties , and conducting more extensive safety evaluations . Additionally , clinical trials are planned to assess its efficacy and safety in human subjects . p > p >In conclusion ,< strong > 5 -M eth oxy -4 -nit ro -2 -( tr if lu or om eth oxy ) py rid ine -3 -ac et ic ac id strong > ( CAS No . 1805133 -20 -3 ) represents an exciting new development in medicinal chemistry with significant therapeutic potential . Its unique chemical structure , combined with its anti-inflammatory and antioxidant properties , positions it as a promising candidate for treating various inflammatory and neurodegenerative diseases . As research continues to advance , we can expect to see more insights into its mechanisms of action and potential clinical applications . p > article > response >